Tert-butyl 4-[[(5-chloropyrazine-2-carbonyl)-methylamino]methyl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[[(5-chloropyrazine-2-carbonyl)-methylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C17H25ClN4O3/c1-17(2,3)25-16(24)22-7-5-12(6-8-22)11-21(4)15(23)13-9-20-14(18)10-19-13/h9-10,12H,5-8,11H2,1-4H3
• InChI Key: MNHWBEQLXRHMHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CN(C)C(=O)C2=CN=C(C=N2)Cl
• Molecular Formula: C17H25ClN4O3
• Molecular Weight: 368.9 g/mol
• CAS No.: 2377031-33-7

Description

Tert-butyl 4-[[(5-chloropyrazine-2-carbonyl)-methylamino]methyl]piperidine-1-carboxylate is a useful research compound. Its molecular formula is C17H25ClN4O3 and its molecular weight is 368.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Characterization

The synthesis of related compounds involves intricate chemical reactions aiming at introducing specific functional groups or structural motifs that are pivotal for the compound's biological activity or physical properties. For instance, studies have demonstrated methods for the synthesis of complex piperidine and pyrazine derivatives through multistep reactions, highlighting the importance of precise control over reaction conditions to achieve the desired products with high selectivity and yield. These methods often involve steps such as acylation, sulfonation, and substitution, showcasing the compound's versatility as an intermediate in the synthesis of pharmacologically relevant molecules (Kong et al., 2016), (Wang et al., 2015).

Applications in Medicinal Chemistry

The research into compounds containing the tert-butyl piperidine and pyrazine moieties often targets their potential as intermediates in the development of new therapeutic agents. For instance, some studies focus on synthesizing derivatives with anticipated biological activities, such as antifungal or antimycobacterial properties, by altering the pyrazine carboxamide part of the molecule. This modification strategy aims to enhance the compound's bioactivity, demonstrating its utility in drug development processes (Doležal et al., 2006).

Structural and Physicochemical Properties

Characterization of related compounds often includes thorough analysis using techniques such as X-ray crystallography, NMR, and mass spectrometry to determine their structural and physicochemical properties. These studies provide insight into the molecules' stability, reactivity, and potential interactions with biological targets, which are crucial for their application in drug design and synthesis (Didierjean et al., 2004).